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Compound Focus: Roxindole Hydrochloride

CAS No.: 108050-82-4

Cat. No.: S004222

Get Quote

Chemical Profile and Solubility

The table below summarizes key data for roxindole hydrochloride essential for planning your experiments.

Property Description / Value

CAS Number 108050-82-4 [1] [2] [3]

Molecular Formula C₂₃H₂₇ClN₂O [2] [3] [4]

Molecular Weight 382.93 g/mol [2] [3] [4]

Purity ≥ 98% to 99.01% (vendor dependent) [1] [2] [3]

Appearance White to off-white solid powder [2] [3] [4]

Solubility in DMSO ~50 mg/mL (130.57 mM) [2] [3]

Solubility in Water ~1 mg/mL (2.61 mM) [2] [3]

Storage Desiccate at -20°C, protect from light [2] [3]
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Working Solution Preparation

Here are standard protocols for preparing stock and in vivo working solutions.

Stock Solution Calculation and Preparation

A typical high-concentration stock solution (e.g., 50 mg/mL in DMSO) is prepared as follows [2] [3]:

Mass of compound: 50 mg
Volume of DMSO: 1 mL

Calculated concentration: 50 mg/mL or 130.57 mM

You can use this formula to calculate the mass needed for any desired stock concentration: Mass (mg) =

Desired Concentration (mM) × Volume (mL) × Molecular Weight (g/mol)

For routine use, prepare aliquots and store at -20°C or -80°C. Protect from light and avoid repeated freeze-

thaw cycles [2] [3].

In Vivo Formulation Protocols

The following protocols sequentially add co-solvents to prepare a solution suitable for animal studies. All

percentages are volumetric [2] [3].

Protocol 1: Aqueous Solution

Final Composition: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline
Preparation:

Add 100 μL of 20.8 mg/mL DMSO stock solution to 400 μL PEG300 and mix evenly.
Add 50 μL Tween-80 and mix evenly.

Add 450 μL Saline to adjust the volume to 1 mL.
Result: Yields a clear solution of ≥ 2.08 mg/mL (5.43 mM) [2] [3].

Protocol 2: Cyclodextrin-Based Solution

Final Composition: 10% DMSO + 90% (20% SBE-β-CD in Saline)
Preparation:
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Add 100 μL of 20.8 mg/mL DMSO stock solution to 900 μL of 20% SBE-β-CD in Saline and mix

evenly.
Result: Yields a clear solution of ≥ 2.08 mg/mL (5.43 mM) [2] [3].

The workflow for preparing these solutions is as follows:

Start: Roxindole HCl Powder

Dissolve in DMSO

DMSO Stock Solution
(50 mg/mL, 130.57 mM)

Protocol 1:
Aqueous Formulation

Add 100μL

Protocol 2:
Cyclodextrin Formulation

Add 100μL

Final In Vivo Solution
(10% DMSO, 40% PEG300
5% Tween-80, 45% Saline)

Add to 400μL PEG300
 then 50μL Tween-80
 then 450μL Saline

Final In Vivo Solution
(10% DMSO, 90%

20% SBE-β-CD in Saline)

Add to 900μL
20% SBE-β-CD/Saline

Click to download full resolution via product page

Mechanism of Action

Roxindole hydrochloride is a multifaceted neuromodulator. Its primary mechanism involves acting as a

potent agonist at dopamine D2-like autoreceptors, with affinity in the low nanomolar range, which
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modulates dopamine release [2] [3] [5]. It also functions as a 5-HT1A receptor agonist and a serotonin (5-

HT) reuptake inhibitor, contributing to its proposed antidepressant and anxiolytic effects [2] [5]. These

actions underlie its research applications in studying schizophrenia and depression [2] [5].

The following diagram illustrates this multi-target mechanism:
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Key Considerations for Researchers

Dosing Information: In vivo studies report that roxindole hydrochloride inhibits apomorphine-

induced climbing in mice and stereotyped behavior in rats with ED₅₀ values of 1.4 mg/kg s.c. and 0.65
mg/kg s.c., respectively [2] [3].

Commercial Availability: The compound is available from several chemical suppliers for research
purposes in various sizes (e.g., 5 mg, 10 mg, 50 mg) [1] [2] [3]. Prices vary by vendor and quantity.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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